Cas no 666853-12-9 (1-(thiolan-3-yl)piperazine)

• Product Name: 1-(thiolan-3-yl)piperazine
• CAS No: 666853-12-9
• MF: C₈H₁₆N₂S
• MW: 172.291040420532
• MDL: MFCD12825000
• CID: 964440
• PubChem ID: 45099586
• Update Time: 2025-10-31

1-(thiolan-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(tetrahydro-3-thienyl)-(9CI)
• 1-(TETRAHYDROTHIOPHEN-3-YL)PIPERAZINE
• 1-(thiolan-3-yl)piperazine
• F2147-1251
• EN300-99263
• DTXSID10667981
• AKOS010287477
• SCHEMBL7561952
• 1-tetrahydrothien-3-ylpiperazine
• CS-0106283
• 1-Ttetrahydrothiophen-3-yl)piperazine
• 666853-12-9
• STL312352
• BBL032260
• DB-277662
• Piperazine, 1-(tetrahydro-3-thienyl)-

• MDL： MFCD12825000
• Inchi： 1S/C8H16N2S/c1-6-11-7-8(1)10-4-2-9-3-5-10/h8-9H,1-7H2
• InChI Key： LVROFFNCKIOFQB-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCNCC1

Computed Properties

• Exact Mass: 172.10300
• Monoisotopic Mass: 172.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 40.57000
• LogP: 0.66380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(thiolan-3-yl)piperazine

Introduction to 1-(thiolan-3-yl)piperazine (CAS No: 666853-12-9)

1-(thiolan-3-yl)piperazine, identified by the chemical compound code CAS No 666853-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-known for its versatile applications in drug development due to its unique structural and pharmacological properties. The presence of a thiolane moiety in its molecular structure introduces additional reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-(thiolan-3-yl)piperazine consists of a piperazine ring linked to a thiolane substituent. Piperazine rings are characterized by their bicyclic structure containing two nitrogen atoms, which can participate in hydrogen bonding and form stable complexes with various biological targets. The thiolane group, on the other hand, introduces a sulfur atom into the molecule, which can enhance its interaction with biological systems. This combination of features makes 1-(thiolan-3-yl)piperazine a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the use of piperazine derivatives as pharmacophores in the design of novel therapeutic agents. These derivatives have shown potential in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The thiolane moiety in 1-(thiolan-3-yl)piperazine adds an extra layer of complexity and functionality, which can be exploited to develop more effective and selective drugs. For instance, the sulfur atom in the thiolane group can form disulfide bonds with other biomolecules, potentially leading to the development of targeted therapies that leverage this unique chemical property.

One of the most exciting aspects of 1-(thiolan-3-yl)piperazine is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its use as a building block for more complex structures that can interact with specific biological targets. For example, studies have shown that piperazine derivatives can modulate neurotransmitter receptors, making them useful in the treatment of neurological disorders such as depression and epilepsy. The addition of a thiolane group to these derivatives can enhance their binding affinity and selectivity, leading to more effective treatments with fewer side effects.

The synthesis of 1-(thiolan-3-yl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of thiolane derivatives, which are then coupled to piperazine via nucleophilic substitution or other coupling reactions. Advances in synthetic methodologies have made it possible to produce 1-(thiolan-3-yl)piperazine on a larger scale, facilitating its use in industrial applications. However, challenges remain in terms of optimizing reaction conditions and minimizing byproduct formation to ensure cost-effective and environmentally sustainable production processes.

Recent research has also highlighted the importance of understanding the metabolic fate of 1-(thiolan-3-yl)piperazine in vivo. This knowledge is crucial for predicting its pharmacokinetic behavior and potential toxicity. Studies using computational modeling and experimental techniques have provided insights into how this compound is metabolized by enzymes such as cytochrome P450 oxidases. Understanding these metabolic pathways can help researchers design analogs with improved pharmacological properties and reduced risk of adverse effects.

The role of 1-(thiolan-3-yl)piperazine in drug discovery extends beyond its use as an intermediate. It has also been investigated as a potential lead compound for new therapeutic agents. By modifying its structure through functional group transformations, researchers can explore its efficacy against various diseases. For example, studies have demonstrated that derivatives of 1-(thiolan-3-yl)piperazine can inhibit certain enzymes involved in cancer progression or modulate immune responses in autoimmune diseases. These findings underscore the compound's potential as a starting point for developing novel therapeutics.

In conclusion, 1-(thiolan-3-yl)piperazine (CAS No: 666853-12-9) is a versatile compound with significant applications in pharmaceutical chemistry and drug development. Its unique structural features make it a valuable tool for synthesizing bioactive molecules and exploring new therapeutic strategies. As research continues to uncover more about its properties and potential uses, it is likely that this compound will play an increasingly important role in the development of next-generation drugs.